Cas no 132464-90-5 (2-(5-ethynylthiophen-2-yl)pyridine)

2-(5-ethynylthiophen-2-yl)pyridine structure
132464-90-5 structure
Product Name:2-(5-ethynylthiophen-2-yl)pyridine
CAS No:132464-90-5
MF:C11H7NS
MW:185.244981050491
CID:133627
PubChem ID:15084146
Update Time:2025-04-19

2-(5-ethynylthiophen-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • Pyridine,2-(5-ethynyl-2-thienyl)-
    • 2-(5-ethynylthiophen-2-yl)pyridine
    • 2-(3,5-DIMETHYL-1H-PYRAZOL-1-YL)-1-ETHANOL
    • 5-ethynyl-2-(2-pyridyl)thiophene
    • Pyridine,2-(5-ethynyl-2-thienyl)
    • 2-(5-ETHYNYLTHIEN-2-YL)PYRIDINE
    • 2-Ethynyl-5-(pyridin-2-yl)thiophene
    • AKOS006237430
    • F2167-5115
    • W-205406
    • SCHEMBL18297699
    • FT-0760694
    • DTXSID70567973
    • CS-0315193
    • 132464-90-5
    • PS-11552
    • 2-(5-Ethynylthien-2-yl)pyridine97%
    • 2-(5-Ethynylthien-2-yl)pyridine 97%
    • DB-010985
    • Inchi: 1S/C11H7NS/c1-2-9-6-7-11(13-9)10-5-3-4-8-12-10/h1,3-8H
    • InChI Key: CTZZEBNNWDVUFO-UHFFFAOYSA-N
    • SMILES: S1C(C#C)=CC=C1C1C=CC=CN=1

Computed Properties

  • Exact Mass: 185.03000
  • Monoisotopic Mass: 185.02992040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • Melting Point: 109 °C
  • PSA: 41.13000
  • LogP: 2.79140

2-(5-ethynylthiophen-2-yl)pyridine Pricemore >>

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